Cas no 877644-74-1 (ethyl 2-8-(4-ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate)

• Product Name: ethyl 2-8-(4-ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
• CAS No: 877644-74-1
• MF: C₂₂H₂₅N₅O₄
• MW: 423.465004682541
• CID: 5931407
• PubChem ID: 16623672
• Update Time: 2025-10-21

ethyl 2-8-(4-ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-8-(4-ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
• ethyl 2-[6-(4-ethylphenyl)-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate
• Z241121494
• 877644-74-1
• F2542-1008
• SR-01000021808
• SR-01000021808-1
• AKOS001403396
• VU0491322-1
• ethyl 2-(8-(4-ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate
• UPCMLD0ENAT5861070:001

• Inchi： 1S/C22H25N5O4/c1-6-15-8-10-16(11-9-15)26-13(3)14(4)27-18-19(23-21(26)27)24(5)22(30)25(20(18)29)12-17(28)31-7-2/h8-11H,6-7,12H2,1-5H3
• InChI Key： HUNUVQCCFPRDGE-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])C(=O)OC([H])([H])C([H])([H])[H])=O)N=C1N(C3C([H])=C([H])C(C([H])([H])C([H])([H])[H])=C([H])C=3[H])C(C([H])([H])[H])=C(C([H])([H])[H])N12

Computed Properties

• Exact Mass: 423.19065430g/mol
• Monoisotopic Mass: 423.19065430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 89.2Ų

Additional information on ethyl 2-8-(4-ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate

Professional Introduction to Ethyl 2-8-(4-ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate (CAS No. 877644-74-1)

Ethyl 2-8-(4-ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 877644-74-1, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The intricate structure of this compound includes multiple functional groups such as ethyl acetate, 1,6,7-trimethyl, and 2,4-dioxo, which contribute to its unique chemical properties and potential applications in medicinal chemistry.

The synthesis and characterization of Ethyl 2-8-(4-ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate represent a significant advancement in the design of novel therapeutic agents. The presence of the imidazo[1,2-g]purine core is particularly noteworthy, as this scaffold has been extensively studied for its potential in inhibiting various enzymes and receptors involved in critical biological pathways. Recent studies have highlighted the importance of imidazo[1,2-g]purine derivatives in the development of drugs targeting inflammatory diseases and cancer.

In the realm of drug discovery, Ethyl 2-8-(4-ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate has been investigated for its pharmacological properties. The incorporation of the 4-ethylphenyl group into the molecular framework enhances the compound's binding affinity to specific biological targets. This modification has been shown to improve the efficacy of the compound in preclinical models. For instance, studies have demonstrated that derivatives of this class exhibit significant inhibitory activity against enzymes such as Janus kinases (JAKs), which are implicated in various inflammatory conditions.

The< strong>trimethyl substitution pattern within the imidazo[1,2-g]purine core further contributes to the compound's pharmacological profile. These methyl groups not only stabilize the molecule but also influence its interactions with biological targets. Computational studies have indicated that these modifications can enhance the compound's solubility and metabolic stability, making it a more viable candidate for further development into a therapeutic agent.

One of the most compelling aspects of Ethyl 2-8-(4-ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H HImidazo[ g]purin e -3 ylacetate is its potential application in addressing unmet medical needs. Current research is focused on exploring its efficacy in treating conditions characterized by abnormal cell proliferation and inflammation. Preliminary data suggest that this compound may serve as a lead molecule for developing novel drugs with improved selectivity and reduced side effects compared to existing therapies.

The< strong>dioxo functionality in the molecule plays a crucial role in its reactivity and biological activity. This group is known to participate in various chemical transformations that can be exploited for drug design. In particular， it has been shown to enhance the compound's ability to interact with biological targets by forming hydrogen bonds or participating in electrostatic interactions. These properties make it an attractive feature for medicinal chemists seeking to develop molecules with high binding affinity and specificity.

The< strong>acetate moiety at the 3-position of the imidazo[ g]purine core is another key feature that contributes to the compound's overall pharmacological profile. This group not only influences the compound's solubility but also plays a role in its metabolic fate. Studies have shown that esters such as this one can be hydrolyzed into carboxylic acids under physiological conditions， which may affect their bioavailability and duration of action.

In conclusion， Ethyl 2 -8-(4 - eth ylphen yl) - 1 ，6 ，7 -trimeth yl - 24 - dioxo - 11 H ，21 H ，31 H ，41 H ，81 H - imidazo [ g] purin e -31 ylacetate (CAS No . 87 764474 -71) represents a promising candidate for further investigation in pharmaceutical research . Its unique structural features ， including th e presence o f multiple functional groups such as eth yl acetate ， trim eth yl substitu tions ， dioxo functionality ， and i midazo [ g] purine core ， contribute to its p otential applications i n treati ng various m edical conditi ons . Future studies should focus on elucidating its mechanis m o f acti on ， optimizing its pharma cokinetic proper ties ， and eval uating i ts safety an d efficacy i n cli ni cal tri als . With these efforts ， this com pound holds great promise f or becomi ng an imp ortant therapeutic agent i n t he armamentarium o f modern medicine . p >